2-chloro-N-(4-fluorobenzyl)-4-methylbenzamide

• IUPAC Name: 2-chloro-N-[(4-fluorophenyl)methyl]-4-methylbenzamide
• InChI: InChI=1S/C15H13ClFNO/c1-10-2-7-13(14(16)8-10)15(19)18-9-11-3-5-12(17)6-4-11/h2-8H,9H2,1H3,(H,18,19)
• InChI Key: JSAZBXDGCQCBAV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C(=O)NCC2=CC=C(C=C2)F)Cl
• Molecular Formula: C15H13ClFNO
• Molecular Weight: 277.72 g/mol

Description

2-chloro-N-(4-fluorobenzyl)-4-methylbenzamide, also known as CFB or 4-methyl-2-chloro-N-(4-fluorobenzyl)benzamide, is a chemical compound with the molecular formula C16H14ClFN2O. It is a white to off-white crystalline powder that is commonly used in scientific research.

Mechanism of Action

2-chloro-N-(4-fluorobenzyl)-4-methylbenzamide acts as a reversible inhibitor of FAAH by binding to the active site of the enzyme. This binding prevents FAAH from breaking down endocannabinoids, leading to an increase in their levels. Endocannabinoids are known to have various physiological effects, including pain relief, anti-inflammatory effects, and regulation of appetite and mood.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in animal models and in vitro studies. These effects include pain relief, anti-inflammatory effects, and regulation of appetite and mood. This compound has also been shown to have potential therapeutic applications in the treatment of various diseases, including pain, inflammation, and anxiety.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-chloro-N-(4-fluorobenzyl)-4-methylbenzamide in lab experiments is its specificity for FAAH inhibition. This allows for the study of the effects of endocannabinoids on various physiological processes. However, one limitation of using this compound is its potential off-target effects, which can lead to unintended physiological effects.

Future Directions

There are several future directions for the use of 2-chloro-N-(4-fluorobenzyl)-4-methylbenzamide in scientific research. One area of interest is the development of more selective and potent FAAH inhibitors that can be used in the treatment of various diseases. Another area of interest is the study of the effects of endocannabinoids on various physiological processes, including pain, inflammation, and mood regulation. Additionally, the development of new methods for the synthesis of this compound and related compounds may lead to the discovery of new therapeutic applications.

Synthesis Methods

The synthesis of 2-chloro-N-(4-fluorobenzyl)-4-methylbenzamide involves the reaction between 2-chloro-4-methylbenzoic acid and 4-fluorobenzylamine in the presence of thionyl chloride and triethylamine. The resulting product is then treated with ammonium hydroxide to obtain this compound in high yield and purity.

Scientific Research Applications

2-chloro-N-(4-fluorobenzyl)-4-methylbenzamide is widely used in scientific research as a tool to study the activity of certain enzymes and receptors. It has been shown to inhibit the activity of the enzyme FAAH (fatty acid amide hydrolase), which is involved in the breakdown of endocannabinoids. This inhibition leads to an increase in endocannabinoid levels, which can have various physiological effects.